N-[(2,6-dimethylphenyl)carbamothioyl]thiophene-2-carboxamide

• Molecular Formula: C14H14N2OS2
• Molecular Weight: 290.4 g/mol
• IUPAC Name: N-[(2,6-dimethylphenyl)carbamothioyl]thiophene-2-carboxamide
• InChI: InChI=1S/C14H14N2OS2/c1-9-5-3-6-10(2)12(9)15-14(18)16-13(17)11-7-4-8-19-11/h3-8H,1-2H3,(H2,15,16,17,18)
• InChI Key: AZWCBLNUHZRACK-UHFFFAOYSA-N
• SMILES: CC1=C(C(=CC=C1)C)NC(=S)NC(=O)C2=CC=CS2

Description

N-[(2,6-dimethylphenyl)carbamothioyl]thiophene-2-carboxamide, also known as DTC, is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is a member of the thiophene family of compounds, which are known for their diverse biological activities. In

Mechanism of Action

The mechanism of action of N-[(2,6-dimethylphenyl)carbamothioyl]thiophene-2-carboxamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and the modulation of various signaling pathways. N-[(2,6-dimethylphenyl)carbamothioyl]thiophene-2-carboxamide has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. N-[(2,6-dimethylphenyl)carbamothioyl]thiophene-2-carboxamide has also been shown to modulate the activity of various signaling pathways, including the nuclear factor-kappa B (NF-κB) pathway and the mitogen-activated protein kinase (MAPK) pathway.
Biochemical and Physiological Effects:
N-[(2,6-dimethylphenyl)carbamothioyl]thiophene-2-carboxamide has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the production of inflammatory mediators such as prostaglandins and cytokines. N-[(2,6-dimethylphenyl)carbamothioyl]thiophene-2-carboxamide has also been shown to have antioxidant properties, which may help to protect cells from oxidative damage. Additionally, N-[(2,6-dimethylphenyl)carbamothioyl]thiophene-2-carboxamide has been shown to have antitumor properties, which may make it a promising candidate for the development of cancer therapies.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[(2,6-dimethylphenyl)carbamothioyl]thiophene-2-carboxamide for lab experiments is its high purity and stability. This makes it a reliable compound for use in various assays and experiments. However, one limitation of N-[(2,6-dimethylphenyl)carbamothioyl]thiophene-2-carboxamide is its relatively low solubility in water, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on N-[(2,6-dimethylphenyl)carbamothioyl]thiophene-2-carboxamide. One area of research could be the development of more efficient synthesis methods for N-[(2,6-dimethylphenyl)carbamothioyl]thiophene-2-carboxamide. Another area of research could be the investigation of the potential applications of N-[(2,6-dimethylphenyl)carbamothioyl]thiophene-2-carboxamide in the treatment of neurodegenerative diseases. Additionally, further studies could be conducted to elucidate the mechanism of action of N-[(2,6-dimethylphenyl)carbamothioyl]thiophene-2-carboxamide and to identify potential targets for its therapeutic use.

Synthesis Methods

The synthesis of N-[(2,6-dimethylphenyl)carbamothioyl]thiophene-2-carboxamide involves the reaction of 2,6-dimethylphenyl isothiocyanate with thiophene-2-carboxylic acid in the presence of a base. This reaction results in the formation of N-[(2,6-dimethylphenyl)carbamothioyl]thiophene-2-carboxamide as a yellow crystalline solid. This synthesis method has been optimized to produce high yields of N-[(2,6-dimethylphenyl)carbamothioyl]thiophene-2-carboxamide with high purity.

Scientific Research Applications

N-[(2,6-dimethylphenyl)carbamothioyl]thiophene-2-carboxamide has been widely studied for its potential applications in scientific research. It has been shown to have a variety of biological activities, including anti-inflammatory, antioxidant, and antitumor properties. N-[(2,6-dimethylphenyl)carbamothioyl]thiophene-2-carboxamide has also been shown to have potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.